Cas no 76937-77-4 (Indoleacetic Acid-d4)

Indoleacetic Acid-d4 is a deuterated analog of indole-3-acetic acid (IAA), a naturally occurring auxin plant hormone. The incorporation of four deuterium atoms enhances its stability, making it particularly useful as an internal standard in mass spectrometry-based quantitative analyses. This isotopically labeled compound ensures high precision and accuracy in trace-level detection of endogenous IAA in plant physiology and biochemistry research. Its structural integrity and minimal isotopic effect allow for reliable calibration and method validation. Indoleacetic Acid-d4 is synthesized under stringent conditions to achieve high isotopic purity (>98%), ensuring consistent performance in sensitive analytical applications such as LC-MS/MS and GC-MS.

Indoleacetic Acid-d4 structure

Product Name:Indoleacetic Acid-d4

CAS No:76937-77-4

MF:C₁₀H₉NO₂

MW:179.21

CID:1059157

PubChem ID:24751554

Update Time:2025-06-08

Indoleacetic Acid-d4 Chemical and Physical Properties

Names and Identifiers

- Indoleacetic Acid-d4
- CID 131698716
- SEOVTRFCIGRIMH-RHQRLBAQSA-N
- [2H4]-Indoleacetic Acid
- HY-18569S1
- 4,5,6,7-tetradeutero-indole-3-acetic acid
- 1H-Indole-3-acetic acid D4 (indole-4,5,6,7-D4); 1H-Indole-4,5,6,7-d4-3-acetic acid; 2-(4,5,6,7-Tetradeuterio-1H-indol-3-yl)acetic acid; 2-(3-Indolyl-4,5,6,7-d4)acetic acid; 3-Indolylacetic acid-d4
- 76937-77-4
- 2-(4,5,6,7-Tetradeuterio-1H-indol-3-yl)acetic acid
- CS-0129162
- 3-Indoleacetic acid-d4
- Inchi： 1S/C10H9NO2/c12-10(13)6-8-5-7-3-1-2-4-9(7)11-8/h1-5,11H,6H2,(H,12,13)/i1D,2D,3D,5D
- InChI Key： QOPBEBWGSGFROG-RZIJKAHPSA-N
- SMILES： OC(CC1=C([2H])C2C([2H])=C([2H])C([2H])=CC=2N1)=O

Computed Properties

Exact Mass: 179.088435514g/mol
Monoisotopic Mass: 179.088435514g/mol
Isotope Atom Count: 4
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 53.1

Experimental Properties

Melting Point: 168 - 170oC
Solubility: Acetonitrile (Slightly), DMSO (Slightly), Methanol (Slightly)

Indoleacetic Acid-d4 Security Information

Storage Condition：Refrigerator

Indoleacetic Acid-d4 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	I577343-2.5mg	Indoleacetic Acid-d4	76937-77-4	2.5mg	$ 230.00	2023-09-07
TRC	I577343-25mg	Indoleacetic Acid-d4	76937-77-4	25mg	$ 1804.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-488366-2.5mg	Indoleacetic Acid-d4,	76937-77-4	2.5mg	￥2858.00	2023-09-05
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A2B Chem LLC	AH52750-1mg	Indoleacetic Acid-d4	76937-77-4	1mg	$538.00	2024-04-19
MedChemExpress	HY-18569S1-2.5mg	3-Indoleacetic acid-d	76937-77-4	2.5mg	￥5750	2025-04-15